1-[(2,5-difluorophenyl)sulfonyl]-4-[(4-fluorophenyl)sulfonyl]piperazine

• IUPAC Name: 1-(2,5-difluorophenyl)sulfonyl-4-(4-fluorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C16H15F3N2O4S2/c17-12-1-4-14(5-2-12)26(22,23)20-7-9-21(10-8-20)27(24,25)16-11-13(18)3-6-15(16)19/h1-6,11H,7-10H2
• InChI Key: DYEGRVQNSOITMY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1S(=O)(=O)C2=CC=C(C=C2)F)S(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C16H15F3N2O4S2
• Molecular Weight: 420.4 g/mol

Description

1-[(2,5-difluorophenyl)sulfonyl]-4-[(4-fluorophenyl)sulfonyl]piperazine, commonly known as DFSP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. DFSP is a piperazine-based compound that has been synthesized using various methods, and its mechanism of action and biochemical effects have been extensively studied.

Mechanism of Action

The mechanism of action of DFSP is not fully understood, but it is believed to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. DFSP has been shown to inhibit the activity of phosphodiesterase 5 (PDE5), which is involved in the regulation of cyclic guanosine monophosphate (cGMP) levels in cells. DFSP has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
DFSP has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. DFSP has also been shown to have anti-inflammatory and analgesic effects by inhibiting the production of inflammatory cytokines and prostaglandins.

Advantages and Limitations for Lab Experiments

DFSP has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been extensively studied, and its mechanism of action and biochemical effects are well understood. However, DFSP also has some limitations. It is a relatively complex compound that may require specialized equipment and expertise for its synthesis and analysis. It may also have limited solubility in certain solvents, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on DFSP. One potential direction is the development of DFSP-based drugs for the treatment of cancer and inflammatory diseases. Another potential direction is the study of the structure-activity relationship of DFSP and its derivatives to identify compounds with improved efficacy and selectivity. Additionally, the study of the pharmacokinetics and pharmacodynamics of DFSP in vivo could provide valuable information for the development of DFSP-based drugs.

Synthesis Methods

DFSP can be synthesized using various methods, including the reaction of 1,4-diazabicyclo[2.2.2]octane (DABCO) with 2,5-difluorobenzenesulfonyl chloride and 4-fluorobenzenesulfonyl chloride. The reaction takes place in the presence of a base such as triethylamine, and the product is obtained in good yield and purity. Other methods for synthesizing DFSP include the reaction of piperazine with 2,5-difluorobenzenesulfonyl chloride and 4-fluorobenzenesulfonyl chloride in the presence of a base.

Scientific Research Applications

DFSP has been extensively studied for its potential applications in medical research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of anticancer drugs. DFSP has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of drugs for the treatment of inflammatory diseases and pain.